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Compound of Interest

Compound Name: NSC117079

Cat. No.: B2657332

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC117079 is a small molecule inhibitor of the Pleckstrin Homology domain Leucine-rich
repeat Protein Phosphatases (PHLPP1 and PHLPP2).[1][2] These phosphatases act as key
negative regulators in various signaling pathways by dephosphorylating and inactivating pro-
survival kinases such as Akt and protein kinase C (PKC).[1] By inhibiting PHLPP, NSC117079
effectively enhances the phosphorylation of its downstream targets, thereby promoting cell
survival and proliferation.[1][3] This compound has garnered significant interest in research
areas such as cartilage regeneration for osteoarthritis, neuroprotection, and cancer therapy.
Accurate and consistent preparation of NSC117079 stock solutions is paramount for obtaining
reliable and reproducible experimental results. This document provides detailed protocols for
the preparation, storage, and handling of NSC117079 for in vitro research applications.

Data Presentation
Physicochemical Properties
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Property Value
CAS Number 500363-63-3
Appearance Pale purple to purple solid

0=S(C(C(N)=C1C2=0)=CC(NC3=CC=CC(S(=

Molecular Formula 0)(N)=0)=C3)=C1C(C4=C2C=CC=C4)=0)
(©)=0
Source:
Solubility and Storage
- ) Recommended Storage
Solvent Solubility (In Vitro)

(Stock Solution)

-80°C for up to 2 years; -20°C

DMSO 50 mg/mL (105.60 mM)
for up to 1 year

Source:

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can
significantly impact the solubility of the product. If precipitation or phase separation occurs,
gentle heating and/or sonication can be used to aid dissolution.

Experimental Protocols
Preparation of a 10 mM NSC117079 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of NSC117079 in Dimethyl
Sulfoxide (DMSO) for in vitro experiments.

Materials:
e NSC117079 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes
Calibrated analytical balance
Vortex mixer

Sonicator (optional)

Sterile pipette tips

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), tare a sterile microcentrifuge
tube on a calibrated analytical balance. Carefully weigh the desired amount of NSC117079
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.73 mg of
NSC117079.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
NSC117079 powder. For a 10 mM stock, you would add 1 mL of DMSO for every 4.73 mg of
compound.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. If necessary, use a sonicator for short intervals to facilitate dissolution. The
solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense
the stock solution into smaller, single-use aliquots in sterile cryovials.

Storage: Store the aliquots of the stock solution at -80°C for long-term storage (up to 2
years) or at -20°C for shorter-term storage (up to 1 year).

Preparation of Working Solutions

This protocol describes the dilution of the DMSO stock solution into a cell culture medium for

direct application to cells.

Materials:
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10 mM NSC117079 stock solution in DMSO
Pre-warmed cell culture medium
Sterile microcentrifuge tubes or multi-well plates

Sterile pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the NSC117079 stock solution from the freezer
and allow it to thaw completely at room temperature.

Pre-warm Medium: Ensure the cell culture medium is pre-warmed to 37°C before use.

Dilution: Perform serial dilutions of the stock solution in the cell culture medium to achieve
the desired final concentrations. It is recommended to first perform serial dilutions in DMSO if
a wide range of concentrations is needed to prevent precipitation.

o Example for a single working concentration: To prepare a 10 uM working solution, you can
perform a 1:1000 dilution of the 10 mM stock solution directly into the cell culture medium.
For instance, add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as in the experimental conditions to account for any solvent effects on the cells.

Application: Gently mix the working solution and add it to the cells immediately after
preparation.

Visualizations
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Caption: NSC117079 signaling pathway.
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Stock Solution Preparation

1. Weigh NSC117079 Powder

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Cryovials

Storage

5. Store at -80°C or -20°C

Working Solution Preparation

6. Thaw Stock Aliquot

7. Dilute in Cell Culture Medium

8. Use Immediately
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Caption: Workflow for NSC117079 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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